Cas no 20402-62-4 (6β-Deshydroxy-10β-hydroxylevonorgestrel)

• Product Name: 6β-Deshydroxy-10β-hydroxylevonorgestrel
• CAS No: 20402-62-4
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 4740183
• Update Time: 2025-10-23

6β-Deshydroxy-10β-hydroxylevonorgestrel Chemical and Physical Properties

Names and Identifiers

• 13-ethyl-10β,17β-dihydroxy-18,19-dinor-17α-pregn-4-en-20-yn-3-one
• 6β-Deshydroxy-10β-hydroxylevonorgestrel

• Inchi： 1S/C21H28O3/c1-3-19-10-8-18-16(17(19)9-11-20(19,23)4-2)6-5-14-13-15(22)7-12-21(14,18)24/h2,13,16-18,23-24H,3,5-12H2,1H3/t16-,17-,18-,19-,20-,21+/m0/s1
• InChI Key： ZMTZYQYDIREIIA-HXIANDDZSA-N
• SMILES： [C@]12(CC)[C@@]([H])(CC[C@@]1(O)C#C)[C@]1([H])CCC3=CC(=O)CC[C@]3(O)[C@@]1([H])CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives

Additional information on 6β-Deshydroxy-10β-hydroxylevonorgestrel

Comprehensive Overview of 6β-Deshydroxy-10β-hydroxylevonorgestrel (CAS No. 20402-62-4): Structure, Applications, and Research Insights

6β-Deshydroxy-10β-hydroxylevonorgestrel (CAS No. 20402-62-4) is a steroidal derivative of levonorgestrel, a well-known synthetic progestin widely used in hormonal contraceptives. This compound, characterized by its unique hydroxylation pattern at the 10β position and the absence of a hydroxyl group at the 6β position, has garnered attention in pharmaceutical research due to its potential metabolic properties and receptor binding affinity. Its molecular structure (C₂₀H₂₆O₃) and stereochemistry play a critical role in its biological activity, making it a subject of interest for drug development and endocrinology studies.

Recent advancements in steroid chemistry have highlighted the importance of 6β-Deshydroxy-10β-hydroxylevonorgestrel as a metabolite or intermediate in the synthesis of novel therapeutic agents. Researchers are exploring its interactions with progesterone receptors and its potential applications in women's health, including contraceptive formulations and hormone replacement therapies. The compound's pharmacokinetic profile, such as its oral bioavailability and half-life, is also under investigation to optimize its clinical utility.

In the context of user-searched trends, questions like "What is the role of 6β-Deshydroxy-10β-hydroxylevonorgestrel in birth control?" or "How does CAS 20402-62-4 differ from levonorgestrel?" reflect growing public interest. Addressing these, studies suggest that modifications like 10β-hydroxylation may alter receptor selectivity and reduce androgenic side effects, a key concern in contraceptive safety. Additionally, its potential anti-inflammatory effects and tissue-specific activity are being evaluated, aligning with the demand for personalized medicine.

From an SEO perspective, integrating keywords such as "6β-Deshydroxy-10β-hydroxylevonorgestrel uses", "CAS 20402-62-4 pharmacology", and "steroid derivatives in medicine" ensures visibility among academic and industry audiences. The compound's relevance to green chemistry—focusing on sustainable synthesis methods—also resonates with current environmental concerns in pharmaceutical manufacturing.

Analytical techniques like HPLC, mass spectrometry, and X-ray crystallography are employed to characterize 6β-Deshydroxy-10β-hydroxylevonorgestrel, ensuring purity standards for research. Its stability under varying pH conditions and thermal degradation patterns are critical for formulation development. Furthermore, computational modeling (in silico studies) aids in predicting its ADME properties (absorption, distribution, metabolism, excretion), a hotspot in modern drug discovery pipelines.

In conclusion, 6β-Deshydroxy-10β-hydroxylevonorgestrel (CAS No. 20402-62-4) represents a promising candidate for advancing steroid-based therapeutics. Its structural nuances and evolving applications underscore the intersection of chemistry, biology, and medicine, addressing both scientific curiosity and practical healthcare needs. Ongoing research will likely uncover further dimensions of its mechanistic pathways and clinical potential.